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Introduction

Dibutyl fumarate (DBF) is a versatile unsaturated dibasic acid ester that serves as a valuable
comonomer and internal plasticizer in the formulation of a variety of polymers, including those
used in adhesive applications.[1][2] Its incorporation into an adhesive polymer backbone,
typically through copolymerization with monomers such as vinyl acetate, can significantly
enhance the flexibility, durability, and adhesion properties of the final product.[1][3] As a non-
phthalate plasticizer, DBF offers a favorable alternative in formulations where phthalate-based
plasticizers are being phased out.[4] This document provides detailed protocols for the
synthesis and characterization of a vinyl acetate-dibutyl fumarate (VAc-DBF) copolymer-
based adhesive, along with expected performance data.

Key Properties of Dibutyl Fumarate

A summary of the typical physical and chemical properties of dibutyl fumarate is presented in
Table 1.
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Property Value

CAS Number 105-75-9

Molecular Formula C12H2004

Molecular Weight 228.28 g/mol

Appearance Colorless liquid

Boiling Point 285 °C

Density (20°C) 0.987 g/cm?3

Viscosity (25°C) <9.5cps

Solubility Insoluble in water; soluble in organic solvents

Role in Adhesive Formulations

Dibutyl fumarate primarily functions as a comonomer that is integrated into the polymer chain
during polymerization.[1][2] This "internal plasticization" provides long-lasting flexibility to the
adhesive film, as the plasticizing agent cannot migrate or evaporate over time, which can be a
drawback of external plasticizers.[1]

The key advantages of using DBF in adhesive formulations include:

e Enhanced Flexibility: The butyl ester side chains of DBF disrupt the close packing of polymer
chains, leading to a lower glass transition temperature (Tg) and increased flexibility of the
adhesive film.[4]

e Improved Adhesion: The polarity of the ester groups can contribute to better wetting of and
adhesion to various substrates.

» Durable Plasticizing Effect: As a comonomer, DBF is permanently bound within the polymer,
preventing the loss of plasticizer and subsequent embrittliement of the adhesive over time.[1]

Experimental Protocols
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The following protocols are provided as a guide for the laboratory-scale synthesis and
performance evaluation of a vinyl acetate-dibutyl fumarate copolymer emulsion adhesive.

Protocol 1: Synthesis of Vinyl Acetate-Dibutyl Fumarate
(VAc-DBF) Copolymer Emulsion

This protocol is adapted from emulsion polymerization procedures for vinyl acetate copolymers.

[5]

Materials:

Vinyl Acetate (inhibitor-free)

Dibutyl Fumarate

Polyvinyl Alcohol (PVOH), 88% hydrolyzed

Ammonium Persulfate (APS)

Sodium Bicarbonate

Deionized Water
Equipment:

o Jacketed glass reactor with a reflux condenser, mechanical stirrer, nitrogen inlet, and feeding
funnels.

e \Water bath/circulator
e Thermocouple
Procedure:

o Preparation of the Initial Charge: In the reactor, dissolve polyvinyl alcohol in deionized water
with gentle heating (around 80°C) and stirring until a clear solution is obtained.
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Cool the solution to 60°C and purge with nitrogen for 30 minutes to remove dissolved
oxygen.

Add a small initial portion of the ammonium persulfate initiator to the reactor.

Monomer Emulsion Preparation: In a separate beaker, prepare a pre-emulsion of vinyl
acetate and dibutyl fumarate in deionized water with a small amount of polyvinyl alcohol as
a stabilizer.

Polymerization:
o Heat the reactor to the reaction temperature of 70°C.

o Slowly feed the monomer pre-emulsion and the remaining ammonium persulfate solution
into the reactor over a period of 3-4 hours.

o Maintain the reaction temperature at 70-80°C throughout the feeding process.

Post-Polymerization: After the feeds are complete, raise the temperature to 85-90°C and
hold for 1 hour to ensure complete monomer conversion.

Cooling and pH Adjustment: Cool the reactor to 60°C and add a solution of sodium
bicarbonate to adjust the pH of the emulsion to between 4 and 6.

Cool to room temperature and filter the resulting emulsion through a fine mesh to remove
any coagulum.
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Workflow for the synthesis of VAc-DBF copolymer emulsion.
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Protocol 2: Performance Evaluation of the Adhesive Film

The following tests are essential for characterizing the performance of the synthesized
pressure-sensitive adhesive.

1. Sample Preparation:

» Coat the adhesive emulsion onto a suitable substrate (e.g., PET film) using a film applicator
to achieve a consistent dry film thickness (e.g., 25-50 pm).

e Dry the coated film in an oven at a specified temperature (e.g., 70°C) for a set time (e.g., 15
minutes).

» Condition the dried adhesive films at standard conditions (23 £ 2°C and 50 + 5% relative
humidity) for at least 24 hours before testing.

2. Peel Adhesion Test (ASTM D3330):
o Apply a strip of the adhesive-coated film to a standard test panel (e.g., stainless steel).
» Roll over the strip with a standard roller to ensure intimate contact.

o After a specified dwell time (e.g., 20 minutes), peel the strip from the panel at a 180° angle at
a constant speed (e.g., 300 mm/min) using a tensile tester.

e Record the force required to peel the strip. The result is typically expressed in N/25 mm.
3. Loop Tack Test (ASTM D6195):

o Form a loop with a strip of the adhesive film, adhesive side out.

» Bring the loop into contact with a standard test panel over a defined area.

o Immediately withdraw the loop at a constant speed.

e The maximum force required to separate the loop from the panel is the loop tack, expressed
in N.

4. Shear Strength Test (ASTM D3654):
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Apply a defined area of the adhesive film (e.g., 25 mm x 25 mm) to a standard test panel.
Hang a standard weight (e.g., 1 kg) from the free end of the adhesive strip.
Position the panel vertically in a test stand.

Record the time it takes for the adhesive to fail cohesively (i.e., the weight falls). The result is
reported in minutes.

Sample Preparation

[Coat Emulsion on Substrate]

KCondition at 23°C, 50% RH)

Adhesive Performance Testing

Peel Adhesion (ASTM D3330) Loop Tack (ASTM D6195) Shear Strength (ASTM D3654)

S

Click to download full resolution via product page

Experimental workflow for adhesive performance evaluation.
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lllustrative Performance Data

The following table presents illustrative data on the expected effect of increasing the
concentration of dibutyl fumarate as a comonomer in a vinyl acetate-based adhesive. This
data is based on the general principles of polymer science and the described effects of internal
plasticizers.

Table 2: lllustrative Performance of VAc-DBF Copolymers with Varying DBF Content

Glass
] o Peel Shear
Formulation VAc:DBF Transition ) Loop Tack
. Adhesion Strength
ID Ratio (w/w) Temp. (Tg, (N) .
(N/25 mm) (min)
OC)
VAc-DBF-0 100:0 35 4.5 3.8 >10,000
VAc-DBF-5 95:5 25 5.0 4.2 8,000
VAc-DBF-10 90:10 15 55 4.8 5,000
VAc-DBF-15 85:15 5 5.2 55 2,500
VAc-DBF-20 80:20 -5 4.8 5.0 1,000

Note: This data is illustrative and intended to show expected trends. Actual results will vary
depending on the specific formulation and test conditions.

Discussion of Expected Trends

e Glass Transition Temperature (Tg): As the concentration of DBF increases, the Tg of the
copolymer is expected to decrease. This is a direct result of the internal plasticization effect,
where the bulky butyl groups of the fumarate units increase the free volume between
polymer chains, allowing for more chain mobility at lower temperatures.

o Peel Adhesion and Loop Tack: Initially, as DBF is added, the increased flexibility and
softness of the adhesive can lead to better surface wetting and an increase in peel adhesion
and tack. However, at higher concentrations, the cohesive strength of the polymer may
decrease to a point where it negatively impacts peel strength, leading to cohesive failure.
Tack may also decrease if the adhesive becomes too soft.
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o Shear Strength: Shear strength is a measure of the internal or cohesive strength of the
adhesive. As the concentration of the soft comonomer (DBF) increases, the cohesive
strength of the copolymer is expected to decrease, resulting in lower shear strength values.

Conclusion

Dibutyl fumarate is an effective comonomer for modifying the properties of vinyl acetate-
based adhesives. By acting as an internal plasticizer, it can be used to tailor the flexibility, tack,
and shear strength of the adhesive to meet the requirements of specific applications. The
provided protocols offer a starting point for the development and evaluation of VAc-DBF
copolymer adhesives. It is recommended that researchers perform optimization studies to
determine the ideal concentration of DBF for their desired adhesive performance
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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